Cas no 2228840-87-5 (3-4-(pentafluoroethyl)phenylpropanenitrile)

• Product Name: 3-4-(pentafluoroethyl)phenylpropanenitrile
• CAS No: 2228840-87-5
• MF: C₁₁H₈F₅N
• MW: 249.179940223694
• CID: 6164789
• PubChem ID: 165858646
• Update Time: 2025-10-29

3-4-(pentafluoroethyl)phenylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-4-(pentafluoroethyl)phenylpropanenitrile
• 3-[4-(pentafluoroethyl)phenyl]propanenitrile
• 2228840-87-5
• EN300-1973912

• Inchi： 1S/C11H8F5N/c12-10(13,11(14,15)16)9-5-3-8(4-6-9)2-1-7-17/h3-6H,1-2H2
• InChI Key： YQMCFFZPJQQKSW-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1C=CC(=CC=1)CCC#N)F

Computed Properties

• Exact Mass: 249.05769007g/mol
• Monoisotopic Mass: 249.05769007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 23.8Ų

Additional information on 3-4-(pentafluoroethyl)phenylpropanenitrile

Comprehensive Overview of 3-4-(Pentafluoroethyl)phenylpropanenitrile (CAS No. 2228840-87-5)

3-4-(Pentafluoroethyl)phenylpropanenitrile (CAS No. 2228840-87-5) is a fluorinated organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in advanced materials and pharmaceuticals. The compound's structure features a pentafluoroethyl group attached to a phenyl ring, which is further linked to a propanenitrile moiety. This combination of functional groups makes it a versatile intermediate in synthetic chemistry, particularly in the development of high-performance polymers and agrochemicals.

The growing interest in fluorinated compounds like 3-4-(Pentafluoroethyl)phenylpropanenitrile stems from their exceptional stability, resistance to degradation, and ability to modify the physicochemical properties of materials. Researchers and industries are increasingly exploring its use in electronic materials, such as organic semiconductors and liquid crystals, where its fluorinated aromatic system can enhance thermal and oxidative stability. Additionally, its potential role in pharmaceutical intermediates has sparked curiosity, as fluorinated compounds often exhibit improved bioavailability and metabolic stability.

One of the most frequently asked questions about CAS No. 2228840-87-5 revolves around its synthesis and purification methods. The compound is typically synthesized through multi-step organic reactions, including nucleophilic aromatic substitution and cyanation processes. Advanced techniques like HPLC and NMR spectroscopy are employed to ensure high purity, which is critical for its application in sensitive fields like drug discovery and material science. Environmental considerations also play a role in its production, as the demand for sustainable fluorination methods continues to rise.

In the context of green chemistry, 3-4-(Pentafluoroethyl)phenylpropanenitrile has been a subject of discussion due to the environmental impact of fluorinated compounds. While its persistence in the environment is a concern, researchers are actively working on biodegradable alternatives and catalytic fluorination techniques to mitigate these issues. This aligns with the broader trend of eco-friendly chemical synthesis, which is a hot topic among both academia and industry professionals.

The compound's applications extend to the field of advanced coatings, where its fluorinated structure contributes to water and oil repellency. This makes it a candidate for use in self-cleaning surfaces and anti-fouling materials, which are highly sought after in industries ranging from automotive to marine. Its compatibility with other high-performance polymers further enhances its utility, enabling the development of materials with tailored properties for specific applications.

Another area of interest is the role of 3-4-(Pentafluoroethyl)phenylpropanenitrile in organic electronics. With the rapid advancement of flexible electronics and OLED technology, fluorinated aromatic compounds are being investigated for their electron-withdrawing properties, which can improve charge transport in organic semiconductors. This has led to increased research into its potential use in next-generation displays and solar cells.

From a regulatory perspective, the compound is not classified as a hazardous material, but its handling requires standard safety precautions due to its chemical nature. Proper storage conditions, such as protection from moisture and light, are essential to maintain its stability. This aspect is particularly relevant for laboratories and manufacturing facilities that handle specialty chemicals on a large scale.

In summary, 3-4-(Pentafluoroethyl)phenylpropanenitrile (CAS No. 2228840-87-5) is a promising compound with diverse applications in material science, pharmaceuticals, and electronics. Its unique fluorinated structure and synthetic versatility make it a valuable asset in the development of innovative technologies. As research continues to uncover new uses and improve its synthesis, this compound is poised to play a pivotal role in shaping the future of high-performance materials.